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Compound of Interest

Compound Name: Lipid 114

Cat. No.: B15578202 Get Quote

Essential Safety and Handling Guide for Lipid 114
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lipid 114. The following procedures are designed to

ensure safe operational handling and disposal.

Lipid 114 is an ionizable cationic lipid utilized in the formation of lipid nanoparticles (LNPs) for

applications such as siRNA delivery.[1][2] While a specific Safety Data Sheet (SDS) for Lipid
114 is not publicly available, the following guidelines are based on its chemical nature and

general best practices for handling lipid nanoparticles. This product is intended for research

use only and is not for human or veterinary use.[1]

Physicochemical and Storage Information
A summary of the known quantitative data for Lipid 114 is presented below. Proper storage is

critical to maintain its stability.
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Property Value Source

Storage Temperature -20°C [1][3]

Stability ≥ 4 years (at -20°C) [1]

Formulation A solution in methyl acetate [1]

Molecular Formula C₉₅H₁₈₆N₄O₁₀ [1]

Formula Weight 1544.5 g/mol [1]

Purity ≥98% [1]

Solubility
Soluble in Methyl Acetate (≥10

mg/mL)
[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is the last line of defense against potential exposure.[4] The

selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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PPE Category Minimum Requirements
Recommended for Higher
Risk Scenarios

Hand Protection

Appropriate chemical-resistant

gloves. Gloves should be

inspected before use.

Double-gloving may be

appropriate. Glove selection

should consider resistance to

both the lipid and any solvents

used.[4]

Body Protection A standard laboratory coat.

Chemical protective clothing

(CPC) made from a low dust-

retention fabric, such as

nonwoven textiles (e.g., high-

density polyethylene).[4][5]

Eye and Face Protection
Safety glasses with side

shields.

Tight-fitting, dustproof safety

goggles or a full-face respirator

to protect the eyes, especially

when there is a potential for

airborne dispersion.[5]

Respiratory Protection
Not generally required if

handled within a fume hood.

In cases of potential aerosol

generation outside of a

containment system, a NIOSH-

certified respirator is

recommended. The type of

respirator should be selected

based on the potential

exposure level.[4][5]

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure all necessary PPE is readily available and in good condition.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the methyl acetate solution.

Have spill cleanup materials readily accessible.

Handling Lipid 114:

Before use, allow the vial to equilibrate to room temperature.

As Lipid 114 is often supplied in a solvent, handle it as a flammable and potentially toxic

liquid. Avoid inhalation of vapors.

Use appropriate, calibrated equipment for transferring the lipid solution to minimize spills

and ensure accuracy.

After handling, thoroughly wash hands and any exposed skin with soap and water.[6]

Spill Response:

In the event of a small spill, use an absorbent material to clean the area.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Utilize wet cleanup methods or a HEPA-filtered vacuum for any dried nanoparticle

residues to avoid generating dust.[7] Do not dry sweep.

Collect all spill cleanup materials in a sealed, labeled container for proper disposal.[7]

Disposal Plan
Proper disposal of Lipid 114 and any materials that have come into contact with it is essential

to prevent environmental contamination.

Waste Segregation:

All materials contaminated with Lipid 114, including gloves, pipette tips, wipes, and empty

vials, should be considered nanomaterial-bearing waste.[8]

Do not dispose of this waste in the regular trash or down the drain.[8]
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Waste Collection and Labeling:

Collect all solid and liquid waste in separate, leak-proof, and clearly labeled containers.[8]

[9]

The container label should indicate that it contains nanomaterial waste and any other

associated chemical hazards (e.g., flammable solvent).[8]

Keep waste containers sealed when not in use.[8]

Final Disposal:

Dispose of the waste through your institution's hazardous waste management program.[7]

Nanoparticle waste that is not classified as hazardous by the EPA may require

incineration.[7]

Workflow for Handling and Disposal of Lipid 114
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Caption: Workflow for the safe handling and disposal of Lipid 114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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